Methyl 7-methoxy-1,3-benzodioxole-5-carboxylate
Cat. No. B135785
Key on ui cas rn:
22934-58-3
M. Wt: 210.18 g/mol
InChI Key: DQQKIGXHWZLSCW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07741321B2
Procedure details
To a solution of methyl 3,4-dihydroxy-5-methoxybenzoate (15.3 g, 0.078 mol) in acetone (500 mL) was added CH2BrCl (34.4 g, 0.27 mol) and K2CO3 (75 g, 0.54 mol) at 80° C. The resulting mixture was heated at reflux for 4 h. The mixture was cooled to room temperature and solid K2CO3 was filtered off. The filtrate was concentrated under reduced pressure, and the residue was dissolved in EtOAc (100 mL). The organic layer was washed with water, dried over anhydrous Na2SO4, and evaporated under reduced pressure to give the crude product, which was purified by column chromatography on silica gel (Petroleum Ether/Ethyl Acetate=10:1) to afford methyl 7-methoxybenzo[d][1,3]dioxole-5-carboxylate (12.6 g, 80%). 1H NMR (400 MHz, CDCl3) δ 7.32 (s, 1H), 7.21 (s, 1H), 6.05 (s, 2H), 3.93 (s, 3H), 3.88 (s, 3H).
[Compound]
Name
CH2BrCl
Quantity
34.4 g
Type
reactant
Reaction Step One
Yield
80%
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[CH:3]=[C:4]([CH:9]=[C:10]([O:13][CH3:14])[C:11]=1[OH:12])[C:5]([O:7][CH3:8])=[O:6].[C:15]([O-])([O-])=O.[K+].[K+]>CC(C)=O>[CH3:14][O:13][C:10]1[C:11]2[O:12][CH2:15][O:1][C:2]=2[CH:3]=[C:4]([C:5]([O:7][CH3:8])=[O:6])[CH:9]=1 |f:1.2.3|
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Inputs
Step One
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Name
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Quantity
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15.3 g
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Type
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reactant
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Smiles
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OC=1C=C(C(=O)OC)C=C(C1O)OC
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[Compound]
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Name
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CH2BrCl
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Quantity
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34.4 g
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Type
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reactant
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Smiles
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Name
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Quantity
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75 g
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Type
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reactant
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Smiles
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C(=O)([O-])[O-].[K+].[K+]
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Name
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Quantity
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500 mL
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Type
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solvent
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Smiles
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CC(=O)C
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The resulting mixture was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 4 h
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Duration
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4 h
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FILTRATION
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Type
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FILTRATION
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Details
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solid K2CO3 was filtered off
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The filtrate was concentrated under reduced pressure
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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the residue was dissolved in EtOAc (100 mL)
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WASH
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Type
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WASH
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Details
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The organic layer was washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous Na2SO4
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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to give the crude product, which
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CUSTOM
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Type
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CUSTOM
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Details
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was purified by column chromatography on silica gel (Petroleum Ether/Ethyl Acetate=10:1)
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC1=CC(=CC2=C1OCO2)C(=O)OC
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 12.6 g | |
| YIELD: PERCENTYIELD | 80% | |
| YIELD: CALCULATEDPERCENTYIELD | 76.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
